Cas no 898750-07-7 ( )

  structure
  structure
Product Name: 
CAS No:898750-07-7
MF:C16H14ClFO
MW:276.733167171478
CID:993916
PubChem ID:24726542
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 3-(3-chloro-5-fluorophenyl)-1-(3-methylphenyl)propan-1-one
    • 3-(3-CHLORO-5-FLUOROPHENYL)-3'-METHYLPROPIOPHENONE
    • DTXSID70644935
    • AKOS016022203
    • 898750-07-7
    • MFCD03843921
    • 3-(3-Chloro-5-fluorophenyl)-1-(3-methylphenyl)-1-propanone
    •  
    • MDL： MFCD03843921
    • Inchi： 1S/C16H14ClFO/c1-11-3-2-4-13(7-11)16(19)6-5-12-8-14(17)10-15(18)9-12/h2-4,7-10H,5-6H2,1H3
    • InChI Key： VUSIZCINELIVHE-UHFFFAOYSA-N
    • SMILES： ClC1=CC(=CC(=C1)CCC(C1C=CC=C(C)C=1)=O)F

Computed Properties

  • Exact Mass: 276.07200
  • Monoisotopic Mass: 276.0717209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 394.6°C at 760 mmHg
  • Flash Point: 192.4°C
  • Refractive Index: 1.565
  • PSA: 17.07000
  • LogP: 4.60300

  Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AH92298-1g
3-(3-Chloro-5-fluorophenyl)-3'-methylpropiophenone
 898750-07-7 97%
1g
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A2B Chem LLC
AH92298-2g
3-(3-Chloro-5-fluorophenyl)-3'-methylpropiophenone
 898750-07-7 97%
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 $1169.00 2024-04-19
A2B Chem LLC
AH92298-5g
3-(3-Chloro-5-fluorophenyl)-3'-methylpropiophenone
 898750-07-7 97%
5g
 $2291.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1620712-1g
3-(3-Chloro-5-fluorophenyl)-1-(m-tolyl)propan-1-one
 898750-07-7 98%
1g
 ￥7728.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1620712-2g
3-(3-Chloro-5-fluorophenyl)-1-(m-tolyl)propan-1-one
 898750-07-7 98%
2g
 ￥11583.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1620712-5g
3-(3-Chloro-5-fluorophenyl)-1-(m-tolyl)propan-1-one
 898750-07-7 98%
5g
 ￥28948.00 2024-04-26

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